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Essential Safety and Handling Guide for
Pociredir
Audience: Researchers, Scientists, and Drug Development Professionals Content Type:

Immediate Safety, Operational, and Disposal Guidance

This guide provides essential safety protocols and logistical information for the handling of

Pociredir (FTX-6058) in a laboratory setting. The following procedures are designed to ensure

the safety of all personnel and to maintain the integrity of the experimental workspace.

Chemical and Safety Data Overview
Pociredir is an investigational oral small-molecule inhibitor of Embryonic Ectoderm

Development (EED) developed for the treatment of sickle cell disease.[1] While a supplier

Safety Data Sheet (SDS) has classified it as not a hazardous substance or mixture, it is a

potent, biologically active compound.[2] Therefore, it is imperative to handle it with appropriate

precautions to minimize exposure.
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Property Value Reference

Synonyms FTX-6058 [2]

CAS Number 2490676-18-9 [2]

Molecular Formula C22H18FN5O2 [2]

Molecular Weight 403.41 g/mol [2]

Hazard Classification
Not a hazardous substance or

mixture
[2]

Handling Precautions

Avoid inhalation, contact with

eyes and skin. Use in well-

ventilated areas.

[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific handling procedures.[3][4] The following table outlines the recommended PPE for

handling Pociredir powder and solutions.

Task
Recommended Personal Protective
Equipment (PPE)

Handling Pociredir Powder

- Gloves: Double-gloving with nitrile gloves is

recommended. - Eye Protection: Chemical

safety goggles. - Respiratory Protection: A

NIOSH-approved N95 or higher-rated respirator.

- Lab Coat: A disposable lab coat is preferred.

Handling Pociredir Solutions

- Gloves: Single pair of nitrile gloves. - Eye

Protection: Safety glasses with side shields. -

Lab Coat: Standard lab coat.

Operational Plan: From Receipt to Disposal
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The lifecycle of Pociredir in the laboratory, from receiving to disposal, must be managed with

care. The following workflow diagram illustrates the key stages and decision points.
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Caption: Workflow for the safe handling of Pociredir in a laboratory setting.

Experimental Protocol: Reconstitution of Pociredir
Powder
This protocol details the steps for safely reconstituting lyophilized Pociredir powder for

experimental use.

Preparation:

Don the appropriate PPE for handling potent compounds: double gloves, safety goggles, a

respirator, and a disposable lab coat.

Perform all work within a certified chemical fume hood.

Prepare a designated waste container for all disposable materials that come into contact

with Pociredir.

Reconstitution:

Allow the vial of Pociredir to equilibrate to room temperature before opening to prevent

moisture condensation.

Carefully remove the cap and add the calculated volume of the desired solvent (e.g.,

DMSO) to the vial using a calibrated micropipette.

Securely cap the vial and vortex or sonicate until the powder is completely dissolved.

Aliquoting and Storage:

Dispense the reconstituted solution into smaller, clearly labeled aliquots.

Store the aliquots at the recommended temperature, typically -20°C or -80°C, to maintain

stability.

Decontamination and Waste Disposal:
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Wipe down all surfaces and equipment that may have come into contact with Pociredir
with an appropriate cleaning agent (e.g., 70% ethanol).

Dispose of all contaminated materials, including pipette tips, tubes, and gloves, in the

designated hazardous waste container.

Disposal Plan
All waste contaminated with Pociredir, including unused solutions, contaminated labware, and

PPE, must be disposed of as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, plasticware) in a

clearly labeled, sealed biohazard bag or container.

Liquid Waste: Collect all liquid waste containing Pociredir in a sealed, labeled waste

container. Do not mix with other waste streams unless permitted by your institution's

environmental health and safety (EHS) office.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container.

Consult your institution's EHS guidelines for specific procedures on the collection, storage, and

disposal of chemical waste.

Logical Relationships: PPE Selection
The selection of appropriate PPE is critical and is based on the physical form of the chemical

and the procedure being performed.
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PPE Selection Logic for Pociredir
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Caption: Decision tree for selecting appropriate PPE when handling Pociredir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://m.youtube.com/watch?v=zHsKWrGMcrQ
https://file.medchemexpress.com/batch_PDF/HY-139400/Pociredir-SDS-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/23913145/
https://pubmed.ncbi.nlm.nih.gov/23913145/
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://www.benchchem.com/product/b12754854#personal-protective-equipment-for-handling-pociredir
https://www.benchchem.com/product/b12754854#personal-protective-equipment-for-handling-pociredir
https://www.benchchem.com/product/b12754854#personal-protective-equipment-for-handling-pociredir
https://www.benchchem.com/product/b12754854#personal-protective-equipment-for-handling-pociredir
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12754854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12754854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

